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Compound of Interest

Compound Name: 2Ccpa sodium

Cat. No.: B15175746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Carba-cyclic phosphatidic acid (2Ccpa) is a synthetic analog of the naturally occurring

bioactive lipid, cyclic phosphatidic acid (cPA).[1] As a more stable derivative, 2Ccpa is utilized

in research to investigate cellular signaling pathways and its potential therapeutic effects,

particularly in inflammation, neuropathic pain, and osteoarthritis.[1][2] These application notes

provide essential guidelines for the safe handling, storage, and use of 2Ccpa sodium powder

in a laboratory setting.

Chemical and Physical Properties
2Ccpa sodium is the sodium salt of 2-carba-cyclic phosphatidic acid. Its properties are

summarized below.
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Property Value Reference

Chemical Name

sodium 4-

((oleoyloxy)methyl)-1,2-

oxaphospholan-2-olate 2-oxide

[3]

Synonyms

2ccPA sodium, 2-ccPA sodium,

2-Carba-cyclic phosphatidic

acid sodium salt

[3]

CAS Number 927880-40-8

Molecular Formula C22H40NaO5P

Molecular Weight 438.52 g/mol

Appearance Solid powder

Purity >98%

Handling and Storage
While a specific Safety Data Sheet (SDS) for 2Ccpa sodium powder is not readily available,

the following guidelines are based on information from suppliers and best practices for handling

similar lipid molecules. This material should be considered hazardous until more information is

available.

Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn when handling 2Ccpa sodium powder to minimize

exposure.
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PPE Recommendation

Gloves Impervious gloves (e.g., nitrile)

Eye Protection Safety glasses or goggles

Body Protection Laboratory coat

Respiratory

Use in a well-ventilated area. If dust is

generated, a dust mask or respirator may be

appropriate.

Storage Conditions
Proper storage is crucial to maintain the stability and integrity of 2Ccpa sodium powder.

Condition Temperature Duration Notes Reference

Short-term 0 - 4 °C Days to weeks
Keep dry and in

the dark.

Long-term -20 °C Months to years
Keep dry and in

the dark.

Shipping
Ambient

temperature
Few weeks

Stable for

ordinary shipping

and time in

customs.

Stability
Information on the stability of 2Ccpa sodium powder is limited, but some general

characteristics of related compounds can be considered. It is known to be unstable in acidic

conditions. Solutions of similar lipid sodium salts are recommended for use within one day and

should be stored at -20°C.

Spill and Disposal
Spills: In case of a spill, avoid generating dust. Cover the spill with an inert absorbent

material and collect it for proper disposal. Wash the spill area with soap and water.
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Disposal: Dispose of waste and residues in accordance with local, state, and federal

regulations.

Solubility and Solution Preparation
2Ccpa sodium is soluble in phosphate-buffered saline (PBS). For other similar

lysophosphatidic acid sodium salts, solubility has been reported in various solvents.

Solvent Concentration Reference

PBS (pH 7.2)
Soluble (specific concentration

not determined)

Ethanol
~30 mg/mL (for decanoic acid

sodium salt)

DMSO
~5 mg/mL (for decanoic acid

sodium salt)

DMF
~5 mg/mL (for decanoic acid

sodium salt)

Protocol for Reconstitution:

Equilibrate the vial of 2Ccpa sodium powder to room temperature before opening.

Add the desired volume of solvent (e.g., sterile PBS) to the vial to achieve the target

concentration.

Vortex briefly to ensure complete dissolution.

For biological experiments, it is recommended to prepare fresh solutions or store aliquots at

-20°C for short-term use. Avoid repeated freeze-thaw cycles.

Biological Activity and Signaling Pathway
2Ccpa is an agonist of lysophosphatidic acid (LPA) receptors and can modulate various cellular

processes. It has been shown to suppress inflammatory responses and has neuroprotective
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effects. One of the key signaling pathways activated by 2Ccpa involves the extracellular signal-

regulated kinase (ERK).
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2Ccpa

LPA Receptor

Binds to

G-Protein

Activates

ERK Signaling Pathway

Initiates

Cellular Response
(e.g., Anti-inflammatory effects,

Neuroprotection)

Leads to
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In Vitro Experimental Workflow

1. Differentiate THP-1 monocytes
with PMA

2. Pre-treat differentiated cells
with 2Ccpa

3. Stimulate cells with LPS

4. Incubate for desired time

5. Collect supernatant for
cytokine analysis (ELISA)

6. Lyse cells for RNA/protein
extraction (qRT-PCR/Western Blot)
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In Vivo Experimental Workflow

1. Prepare 2Ccpa solution
in sterile PBS

3. Administer 2Ccpa or vehicle
(e.g., intraperitoneally)

2. Induce experimental model
(e.g., TBI) in mice

4. Monitor animals and collect
data at specified time points

5. Euthanize animals and
collect tissues for analysis

6. Analyze tissues (e.g., histology,
protein/RNA expression)
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Handling and Storage Decision Flow

Receive 2Ccpa
Sodium Powder

Intended Use?

Short-term use
(days to weeks)

Short-term

Long-term use
(months to years)

Long-term

Store at 0-4°C
(Dry and Dark)

Store at -20°C
(Dry and Dark)

Prepare Solution?

Use immediately Store solution aliquots
at -20°C

End of Use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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